3-(3-Chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile

• CAS No.: 23767-67-1
• Molecular Formula: C13H5ClN4
• Molecular Weight: 252.66 g/mol
• IUPAC Name: 3-(3-chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile
• InChI: InChI=1S/C13H5ClN4/c14-10-3-1-2-9(4-10)11-12(5-15,6-16)13(11,7-17)8-18/h1-4,11H
• InChI Key: WALJDIVSQDUZLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2C(C2(C#N)C#N)(C#N)C#N

Description

3-(3-Chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile is a useful research compound. Its molecular formula is C13H5ClN4 and its molecular weight is 252.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

3-(3-Chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile is a synthetic compound with significant potential in medicinal chemistry and biological research. Its unique structural features, including a cyclopropane ring and multiple cyano groups, suggest interesting biological activities that merit detailed investigation.

• Molecular Formula: C13H5ClN4
• Molecular Weight: 252.66 g/mol
• CAS Number: 23767-80-8
• Structural Formula:

$$\text{C}_1\text{3H}_5\text{ClN}_4$$

The biological activity of 3-(3-Chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile is believed to be mediated through interactions with various molecular targets. Although specific mechanisms remain under investigation, the presence of cyano groups suggests potential for nucleophilic substitution reactions, which may affect enzyme activity or receptor interactions.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a range of biological activities including:

• Anticancer Activity: Some studies suggest that cyclopropane derivatives can inhibit tumor growth by inducing apoptosis in cancer cells.
• Antimicrobial Properties: The compound has shown potential against various bacterial strains.
• Enzyme Inhibition: Preliminary data indicate that it may act as an inhibitor for certain enzymes involved in metabolic pathways.

Table 1: Biological Activities of Related Compounds

Compound Name	Activity Type	Reference
3-(4-Chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile	Anticancer
3-(2-Chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile	Antimicrobial
3-(4-Chlorophenyl)-1-propanol	Enzyme Inhibition

Case Studies

• Anticancer Activity Study : A study investigated the effects of cyclopropane derivatives on various cancer cell lines. Results indicated that compounds with multiple cyano groups significantly inhibited cell proliferation and induced apoptosis through caspase activation.
• Antimicrobial Testing : In vitro tests against Gram-positive and Gram-negative bacteria demonstrated that 3-(3-Chlorophenyl)cyclopropane-1,1,2,2-tetracarbonitrile exhibited notable antibacterial activity with minimum inhibitory concentrations comparable to established antibiotics.
• Enzyme Inhibition : Research focused on the inhibition of specific kinases showed that the compound could effectively hinder the activity of certain protein kinases involved in cancer progression.